Cas no 215778-81-7 (Thiazole,4-(chloromethyl)-2-(4-pentylphenyl)-)

• Product Name: Thiazole,4-(chloromethyl)-2-(4-pentylphenyl)-
• CAS No: 215778-81-7
• MF: C₁₅H₁₈ClNS
• MW: 279.82812166214
• CID: 243177
• PubChem ID: 2774102
• Update Time: 2025-04-19

Thiazole,4-(chloromethyl)-2-(4-pentylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiazole,4-(chloromethyl)-2-(4-pentylphenyl)-
• 4-(CHLOROMETHYL)-2-(4-PENTYLPHENYL)-1,3-THIAZOLE
• AC1MCNXT
• AG-E-58116
• CTK4E7180
• FT-0616722
• KB-187469
• OR21046
• 215778-81-7
• SCHEMBL12531837
• 4-(Chloromethyl)-2-(4-pentylphenyl)thiazole
• DTXSID10378883

• Inchi： 1S/C15H18ClNS/c1-2-3-4-5-12-6-8-13(9-7-12)15-17-14(10-16)11-18-15/h6-9,11H,2-5,10H2,1H3
• InChI Key： CLYMMYUMRHKSNK-UHFFFAOYSA-N
• SMILES： ClCC1=CSC(C2C=CC(=CC=2)CCCCC)=N1

Computed Properties

• Exact Mass: 279.08500
• Monoisotopic Mass: 279.0848484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.13
• Melting Point: 59 °C
• Boiling Point: 406.4°Cat760mmHg
• Flash Point: 199.6°C
• Refractive Index: 1.564
• PSA: 41.13000
• LogP: 5.28160